1-[(2,6-dichlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole

• IUPAC Name: 1-[(2,6-dichlorophenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole
• InChI: InChI=1S/C21H16Cl2N2O2/c1-26-15-11-9-14(10-12-15)21-24-19-7-2-3-8-20(19)25(21)27-13-16-17(22)5-4-6-18(16)23/h2-12H,13H2,1H3
• InChI Key: XXGWQNUHKKEFQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2OCC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C21H16Cl2N2O2
• Molecular Weight: 399.3 g/mol

Description

1-[(2,6-dichlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole (DCBM) is a synthetic compound that has been studied for its potential medicinal properties. It is a heterocyclic aromatic compound with a benzimidazole core, and it has been used as an intermediate in the synthesis of other compounds. DCBM has been studied for its potential in medicinal applications, including as an anti-inflammatory, antimicrobial, and anticancer agent.

Scientific Research Applications

Chemistry and Properties of Benzimidazole Derivatives

Synthetic Utilities and Chemical Variability : Benzimidazole and its derivatives exhibit a broad spectrum of chemical properties and applications, owing to their structural similarity to nucleotides. They serve as crucial components in synthesizing various pharmaceuticals, showcasing their versatility in chemical reactions and applications in medicinal chemistry (Boča, Jameson, & Linert, 2011; Ibrahim, 2011).

Benzimidazole in DNA Interaction : Certain benzimidazole analogues, like Hoechst 33258, are known to bind strongly to DNA, particularly to the minor groove of double-stranded DNA, with specificity for AT-rich sequences. This binding capability makes them useful in biological research for staining DNA in cell biology and flow cytometry (Issar & Kakkar, 2013).

Biological and Medicinal Research Applications

Anticancer Potential : Benzimidazole derivatives have shown potential in anticancer research, targeting various mechanisms such as microtubule polymerization disruption, apoptosis induction, cell cycle arrest, anti-angiogenesis, and glucose transport blockage. Their ability to affect cancer cells, including those resistant to current therapies, highlights their potential as therapeutic agents or adjuvants in cancer treatment (Son, Lee, & Adunyah, 2020).

Pharmacological Properties : Benzimidazole compounds are celebrated for their wide-ranging pharmacological properties, including antimicrobial, antiviral, antidiabetic, anti-cancer, and anti-inflammatory activities. Their structural flexibility allows for the creation of various derivatives with enhanced bioactivity and lower toxicity, making them significant in drug discovery and development (Brishty et al., 2021).